Cas no 61370-80-7 (Aspulvinone I)

• Product name: Aspulvinone I
• CAS No: 61370-80-7
• MF: C₂₂H₂₀O₅
• Molecular Weight: 364.3912
• CID: 2060124
• PubChem ID: 90474109

Aspulvinone I Properties

Names and Identifiers

• Aspulvinone I
• 4-Hydroxy-5-[(Z)-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]methylene]-3-(4-hydroxyphenyl)furan-2(5H)-one
• 4-hydroxy-5-[[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]methylidene]-3-(4-hydroxyphenyl)furan-2-one
• UNII-5SN8YNA55X
• 61370-80-7
• DB-295353
• (5Z)-4-Hydroxy-5-((4-hydroxy-3-(3-methylbut-2-enyl)phenyl)methylene)-3-(4-hydroxyphenyl)furan-2-one
• 5SN8YNA55X
• 2(5H)-Furanone, 4-hydroxy-5-((4-hydroxy-3-(3-methyl-2-butenyl)phenyl)methylene)-3-(4-hydroxyphenyl)-, (5Z)-
• Aspulvinone-i
• 4-Hydroxy-5-[(z)-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl ]methylene]-3-(4-hydroxyphenyl)furan-2(5h)-one
• 2(5H)-Furanone, 4-hydroxy-5-((4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl)methylene)-3-(4-hydroxyphenyl)-, (5Z)-
• 2(5H)-Furanone, 4-hydroxy-5-((4-hydroxy-3-(3-methyl-2-butenyl)phenyl)methylene)-3-(4-hydroxyphenyl)-, (Z)-

• Inchi： InChI=1S/C22H7O5/c1-13(2)3-5-16-11-14(4-10-18(16)24)12-19-21(25)20(22(26)27-19)15-6-8-17(23)9-7-15/h4,6-11H
• InChIKey： VEOKAYBCCTYQNI-UHFFFAOYSA-N
• SMILES： [#6]\[#6](-[#6])=[#6]/[#6]-c1cc(\[#6]=[#6]-2/[#8]-[#6](=O)-[#6](=[#6]-2-[#8])-c2ccc(-[#8])cc2)ccc1-[#8] |c:13|

Computed Properties

• 精确分子量: 364.13107373Da
• 同位素质量: 364.13107373Da
• Isotope Atom Count: 0
• 氢键供体数量: 3
• 氢键受体数量: 5
• 重原子数量: 27
• 可旋转化学键数量: 4
• 复杂度: 648
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 1
• 不确定化学键立构中心数量: 0
• XLogP3: 4.6
• 拓扑分子极性表面积: 87Ų